(trans)-6-Chloro-alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)
(trans)-6-Chloro-alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)
Brand Name:
Vulcanchem
CAS No.:
137234-75-4
VCID:
VC0148443
InChI:
InChI=1S/C16H13ClF3N5O/c1-9(14-13(20)15(17)23-7-22-14)16(26,5-25-8-21-6-24-25)11-3-2-10(18)4-12(11)19/h2-4,6-9,26H,5H2,1H3
SMILES:
CC(C1=C(C(=NC=N1)Cl)F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
Molecular Formula:
C16H13ClF3N5O
Molecular Weight:
383.7555296
(trans)-6-Chloro-alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)
CAS No.: 137234-75-4
Main Products
VCID: VC0148443
Molecular Formula: C16H13ClF3N5O
Molecular Weight: 383.7555296
| CAS No. | 137234-75-4 |
|---|---|
| Product Name | (trans)-6-Chloro-alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl) |
| Molecular Formula | C16H13ClF3N5O |
| Molecular Weight | 383.7555296 |
| IUPAC Name | 3-(6-chloro-5-fluoropyrimidin-4-yl)-2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-yl)butan-2-ol |
| Standard InChI | InChI=1S/C16H13ClF3N5O/c1-9(14-13(20)15(17)23-7-22-14)16(26,5-25-8-21-6-24-25)11-3-2-10(18)4-12(11)19/h2-4,6-9,26H,5H2,1H3 |
| Standard InChIKey | BQDLXFABVRRDFU-UHFFFAOYSA-N |
| SMILES | CC(C1=C(C(=NC=N1)Cl)F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
| Canonical SMILES | CC(C1=C(C(=NC=N1)Cl)F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
| PubChem Compound | 11036392 |
| Last Modified | Nov 11 2021 |
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